Cas no 2287298-74-0 (1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-6-oxaspiro[2.5]octane-1-carboxylic acid)
1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-6-oxaspiro[2.5]octane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-6-oxaspiro[2.5]octane-1-carboxylic acid
- EN300-6737610
- 2287298-74-0
-
- Inchi: 1S/C24H25NO5/c26-21(27)24(14-23(24)9-11-29-12-10-23)15-25-22(28)30-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20H,9-15H2,(H,25,28)(H,26,27)
- InChI Key: BBMYWYAYFRRFTP-UHFFFAOYSA-N
- SMILES: O1CCC2(CC1)CC2(C(=O)O)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 407.17327290g/mol
- Monoisotopic Mass: 407.17327290g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 653
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 84.9Ų
1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-6-oxaspiro[2.5]octane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6737610-0.05g |
1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-6-oxaspiro[2.5]octane-1-carboxylic acid |
2287298-74-0 | 95.0% | 0.05g |
$1682.0 | 2025-03-13 | |
| Enamine | EN300-6737610-0.1g |
1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-6-oxaspiro[2.5]octane-1-carboxylic acid |
2287298-74-0 | 95.0% | 0.1g |
$1761.0 | 2025-03-13 | |
| Enamine | EN300-6737610-0.25g |
1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-6-oxaspiro[2.5]octane-1-carboxylic acid |
2287298-74-0 | 95.0% | 0.25g |
$1841.0 | 2025-03-13 | |
| Enamine | EN300-6737610-0.5g |
1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-6-oxaspiro[2.5]octane-1-carboxylic acid |
2287298-74-0 | 95.0% | 0.5g |
$1922.0 | 2025-03-13 | |
| Enamine | EN300-6737610-1.0g |
1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-6-oxaspiro[2.5]octane-1-carboxylic acid |
2287298-74-0 | 95.0% | 1.0g |
$2002.0 | 2025-03-13 | |
| Enamine | EN300-6737610-2.5g |
1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-6-oxaspiro[2.5]octane-1-carboxylic acid |
2287298-74-0 | 95.0% | 2.5g |
$3925.0 | 2025-03-13 | |
| Enamine | EN300-6737610-5.0g |
1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-6-oxaspiro[2.5]octane-1-carboxylic acid |
2287298-74-0 | 95.0% | 5.0g |
$5807.0 | 2025-03-13 | |
| Enamine | EN300-6737610-10.0g |
1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-6-oxaspiro[2.5]octane-1-carboxylic acid |
2287298-74-0 | 95.0% | 10.0g |
$8611.0 | 2025-03-13 |
1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-6-oxaspiro[2.5]octane-1-carboxylic acid Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
Additional information on 1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-6-oxaspiro[2.5]octane-1-carboxylic acid
Introduction to 1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-6-oxaspiro[2.5]octane-1-carboxylic Acid (CAS No: 2287298-74-0)
1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-6-oxaspiro[2.5]octane-1-carboxylic acid, identified by its CAS number 2287298-74-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their structural complexity and potential therapeutic applications. The presence of a spirocyclic structure and an oxa bridge in its molecular framework contributes to its unique chemical properties, making it a subject of extensive research and development.
The molecular architecture of this compound is characterized by a fluorenylmethoxy carbonyl group, which is a key feature that influences its reactivity and interaction with biological targets. The carboxylic acid moiety at one end of the molecule provides a site for further functionalization, enabling the synthesis of derivatives with tailored properties. These features make it an attractive candidate for drug discovery and development, particularly in the context of targeting complex biological pathways.
In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological receptors. The spiro[2.5]octane core in this compound is particularly noteworthy, as it has been shown to enhance the pharmacokinetic properties of molecules when incorporated into drug candidates. This structural motif contributes to improved solubility and metabolic stability, which are critical factors for the efficacy and safety of therapeutic agents.
The oxa bridge in the molecule further enhances its structural rigidity, which can be advantageous in maintaining the conformational integrity of the compound upon binding to biological targets. This rigidity can lead to stronger and more specific interactions with enzymes or receptors, potentially improving the therapeutic index of drug candidates derived from this scaffold.
One of the most compelling aspects of this compound is its potential application in the development of novel pharmaceuticals. The combination of the fluorenylmethoxy carbonyl group and the spirocyclic structure suggests that it may have utility in targeting a wide range of diseases, including those associated with dysregulated enzyme activity or aberrant receptor signaling. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of certain kinases and other enzymes implicated in cancer and inflammatory diseases.
The carboxylic acid functionality also opens up possibilities for further chemical modification, allowing researchers to explore various derivatization strategies. This flexibility is crucial for optimizing pharmacological properties such as bioavailability, tissue distribution, and duration of action. By modifying different parts of the molecule, scientists can fine-tune its activity profile to achieve desired therapeutic effects while minimizing side effects.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how this compound interacts with biological systems. These tools have enabled researchers to predict binding affinities, identify potential drug-drug interactions, and optimize molecular structures for improved efficacy. The integration of experimental data with computational insights has been instrumental in guiding the design of next-generation drug candidates based on this scaffold.
The synthesis of complex molecules like 1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-6-oxaspiro[2.5]octane-1-carboxylic acid presents unique challenges due to their intricate structures. However, recent innovations in synthetic methodologies have made it possible to access such molecules with high efficiency and purity. Techniques such as transition-metal-catalyzed reactions, asymmetric synthesis, and flow chemistry have been particularly valuable in constructing the key functional groups present in this compound.
The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents based on innovative molecular scaffolds like this one. The potential applications span multiple therapeutic areas, including oncology, immunology, and neurology. As our understanding of disease mechanisms grows more sophisticated, so too does our need for highly selective and potent therapeutic agents.
In conclusion, 1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-6-oxaspiro[2.5]octane-1-carboxylic acid (CAS No: 2287298-74-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features—particularly the spirocyclic structure, the oxa bridge, and the presence of a fluorenylmethoxy carbonyl group—make it a promising candidate for further development into novel therapeutics. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.
2287298-74-0 (1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-6-oxaspiro[2.5]octane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)